Cas no 496777-06-1 (3-(4-methyl-5-{(4-nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 3-(4-methyl-5-{(4-nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 496777-06-1
• MF: C₁₅H₁₃N₅O₂S
• MW: 327.361020803452
• CID: 6235907
• PubChem ID: 892584
• Update Time: 2025-05-20

3-(4-methyl-5-{(4-nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-5-{(4-nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine
• 3-(4-methyl-5-((4-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• SMR000292634
• 3-[4-methyl-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• SR-01000264952-1
• 3-{4-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine
• HMS2588P22
• SR-01000264952
• MLS000663474
• SCHEMBL18559305
• F1346-0010
• SCHEMBL18556534
• AKOS000806482
• 3-(4-methyl-5-{[(4-nitrophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyridine
• 496777-06-1
• CHEMBL1407163

• Inchi： 1S/C15H13N5O2S/c1-19-14(12-3-2-8-16-9-12)17-18-15(19)23-10-11-4-6-13(7-5-11)20(21)22/h2-9H,10H2,1H3
• InChI Key： KDZBZRVNRLCUSZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])C1=NN=C(C2C=NC=CC=2)N1C

Computed Properties

• Exact Mass: 327.07899585g/mol
• Monoisotopic Mass: 327.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

Additional information on 3-(4-methyl-5-{(4-nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine

3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine: A Comprehensive Overview

3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine, with the CAS number 496777-06-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles and pyridines, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The molecular structure of 3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine is characterized by a pyridine ring fused with a 1,2,4-triazole moiety. The presence of the nitro group and the methylsulfanyl substituent on the triazole ring imparts unique chemical and biological properties to this compound. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

In terms of its synthesis, 3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine can be prepared through a multi-step process involving the condensation of 3-amino-5-methylpyridine with 1-(chloromethyl)-4-nitrobenzene followed by cyclization to form the triazole ring. The synthetic route is well-documented in the literature and has been optimized to improve yield and purity.

The biological activity of 3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine has been extensively studied. Research has shown that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, 3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine has also demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Studies have indicated that it can effectively inhibit the growth of Staphylococcus aureus and Escherichia coli by interfering with bacterial cell wall synthesis and protein synthesis pathways.

In addition to its antimicrobial properties, recent research has explored the potential of 3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine as an anti-inflammatory agent. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine have also been investigated. Studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and excretion pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are promising and warrant further investigation in larger clinical trials.

In conclusion, 3-(4-Methyl-5-{(4-Nitrophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)pyridine, CAS number 496777-06-1, is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to shed light on its full potential as a novel therapeutic agent.